Cas no 162706-06-1 (2(1H)-Pyrimidinethione,4,6-diamino-5-methyl-)

• Product name: 2(1H)-Pyrimidinethione,4,6-diamino-5-methyl-
• CAS No: 162706-06-1
• MF: C₅H₈N₄S
• MW: 156.208818435669
• CID: 110031
• PubChem ID: 23372549

2(1H)-Pyrimidinethione,4,6-diamino-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione,4,6-diamino-5-methyl-
• 162706-06-1
• 4,6-Diamino-5-methylpyrimidine-2-thiol
• SCHEMBL7522506
• 2(1H)-Pyrimidinethione, 4,6-diamino-5-methyl-

• Inchi： InChI=1S/C5H8N4S/c1-2-3(6)8-5(10)9-4(2)7/h1H3,(H5,6,7,8,9,10)
• InChI Key： IPMOQDMIJWBDJE-UHFFFAOYSA-N
• SMILES： S=C1NC(N)=C(C)C(N)=N1

Computed Properties

• Exact Mass: 156.04714
• Monoisotopic Mass: 156.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 109A^2

Experimental Properties

• PSA: 76.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones